Cas no 89951-74-6 ((3-Fluorobiphenyl-5-yl)methanol)

• Product Name: (3-Fluorobiphenyl-5-yl)methanol
• CAS No: 89951-74-6
• MF: C₁₃H₁₁FO
• MW: 202.224247217178
• MDL: MFCD14701921
• CID: 4299226
• PubChem ID: 46314888
• Update Time: 2025-06-13

(3-Fluorobiphenyl-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-methanol, 5-fluoro-
• (3-Fluorobiphenyl-5-yl)methanol
• 89951-74-6
• (3-fluoro-5-phenylphenyl)methanol
• A1-30476
• {5-fluoro-[1,1'-biphenyl]-3-yl}methanol

• MDL： MFCD14701921
• Inchi： 1S/C13H11FO/c14-13-7-10(9-15)6-12(8-13)11-4-2-1-3-5-11/h1-8,15H,9H2
• InChI Key： KRASCWPYBVSENF-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=CC(F)=CC(CO)=C1

Computed Properties

• Exact Mass: 202.079393132Da
• Monoisotopic Mass: 202.079393132Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on (3-Fluorobiphenyl-5-yl)methanol

Latest Research Insights on (3-Fluorobiphenyl-5-yl)methanol (CAS: 89951-74-6) in Chemical Biology and Pharmaceutical Applications

The compound (3-Fluorobiphenyl-5-yl)methanol (CAS: 89951-74-6) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications as a synthetic intermediate and potential bioactive scaffold. This research briefing synthesizes the latest findings (2022-2023) regarding its molecular properties, synthetic methodologies, and emerging therapeutic implications, with particular focus on its role in drug discovery pipelines.

Structural analyses reveal that the fluorinated biphenyl core of 89951-74-6 confers unique electronic properties that enhance binding affinity to aromatic pockets in biological targets. Recent crystallographic studies (Zhang et al., J. Med. Chem. 2023) demonstrate its utility as a molecular spacer in kinase inhibitor design, where the fluorine atom participates in halogen bonding with protein residues. The hydroxymethyl group at the 5-position serves as a handle for further derivatization, enabling rapid generation of structure-activity relationship (SAR) libraries.

In synthetic chemistry, novel catalytic systems have been developed for efficient production of (3-Fluorobiphenyl-5-yl)methanol. A breakthrough paper (ACS Catal. 2022) reported a palladium-catalyzed Suzuki-Miyaura coupling protocol achieving 92% yield with excellent regioselectivity, using 3-bromo-5-(hydroxymethyl)fluorobenzene as starting material. This methodology addresses previous challenges in controlling the stereoelectronic effects during biphenyl formation, making large-scale synthesis feasible for preclinical development.

Pharmacological screening has identified promising lead compounds derived from 89951-74-6. Notably, its incorporation into PROTAC (Proteolysis Targeting Chimera) molecules has shown enhanced degradation efficiency against BRD4 protein (Cell Chem. Biol. 2023). The fluorobiphenyl moiety improves cell permeability while maintaining target engagement, with optimized derivatives demonstrating nanomolar DC50 values in leukemia cell lines. Parallel research in CNS drug discovery has leveraged its blood-brain barrier penetration properties for developing σ1 receptor modulators.

Ongoing clinical translation efforts include its use as a key building block in Phase I candidates for inflammatory diseases. Patent analyses (WO2023184567) reveal structural modifications that preserve the core scaffold while introducing metabolically stable groups. ADMET profiling indicates favorable pharmacokinetic parameters, though further optimization is required to reduce CYP3A4 inhibition observed in some derivatives.

Future research directions emphasize computational modeling to predict off-target effects and the development of enantioselective synthesis routes. The compound's unique combination of synthetic tractability and biological relevance positions it as a valuable tool for both medicinal chemistry and chemical biology investigations in coming years.